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Compound of Interest

Compound Name: 4-Ethoxyindoline

CAS No.: 220657-56-7

Cat. No.: B1339313 Get Quote

Compound: 4-Ethoxyindoline CAS Registry Number: 220657-56-7 IUPAC Name: 4-ethoxy-

2,3-dihydro-1H-indole Molecular Weight: 163.22 g/mol Formula: C₁₀H₁₃NO[2]

Part 1: Executive Technical Summary
4-Ethoxyindoline is a specialized bicyclic nitrogen heterocycle functioning as a critical building

block in the synthesis of pharmaceutical agents, including Cyanopyrrolidine-based DUB

inhibitors (e.g., USP30/UCHL1 inhibitors) and analogs of Silodosin.

Unlike its aromatic indole counterparts, the indoline core possesses a reduced C2-C3 bond.

The presence of the electron-donating ethoxy group at the C4 position significantly increases

the electron density of the benzene ring. Crucial Insight: This electronic activation makes the

compound highly susceptible to oxidative dehydrogenation, spontaneously reverting to the

corresponding 4-ethoxyindole upon exposure to atmospheric oxygen or light.

Therefore, the primary operational directive is Oxidation Mitigation. Handling protocols must

prioritize the exclusion of oxygen to maintain the integrity of the chiral center potential (if

derivatized) and preventing stoichiometry errors caused by impurities.[1]

Part 2: Physicochemical Profile & Stability Logic
Understanding the physical behavior of 4-Ethoxyindoline is the first line of defense against

experimental failure.
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Property Specification / Observation Operational Implication

Physical State
Pale yellow to light brown oil or

low-melting solid.

Color Metric: Darkening to

deep brown/black indicates

significant oxidation (formation

of quinoid species or

polymerization).[1]

Solubility
Soluble in DCM, EtOAc,

DMSO, Methanol.

Avoid protic solvents for long-

term storage; use anhydrous

aprotic solvents (DMF/DMSO)

for stock solutions.[1]

Reactivity
Nucleophilic at N1; Electron-

rich at C5/C7.

Air Sensitive: The C2-C3 bond

is thermodynamically driven to

aromatize. Store under inert

gas.

pKa (Conj. Acid)
~5.0 (Estimated for Indoline

N).[1][3]

Acts as a weak base.[1]

Compatible with acid

scavengers (DIPEA/TEA) in

coupling reactions.[1]

Part 3: Hazard Identification & Toxicology (GHS)[1]
While specific toxicological data for the 4-ethoxy derivative is limited, structural activity

relationships (SAR) with indoline and alkoxy-anilines dictate the following precautionary profile:

Signal Word:WARNING

H315: Causes skin irritation. (Lipophilic nature allows dermal penetration).[1]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Sensitization Risk: Indolines are structural analogs to anilines; treat as a potential skin

sensitizer.
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The "Defense in Depth" Strategy
Primary Barrier: Fume hood with face velocity >100 fpm.[1]

Dermal Barrier: Nitrile gloves (minimum 0.11 mm thickness) are sufficient for incidental

splash.[1] Double-gloving recommended during transfer of neat material.

Respiratory: If handling powder or creating aerosols outside a hood, a P95 respirator is

mandatory.

Part 4: Operational Handling Protocols
A. Storage & Shelf-Life Management
The "First-In, First-Out" (FIFO) method is insufficient. Use a "Condition-Based Maintenance"

approach.

Temperature: Store at +2°C to +8°C.

Atmosphere: Headspace MUST be purged with Argon or Nitrogen after every use.

Container: Amber glass vials with Teflon-lined caps to prevent photolytic degradation.

Visualization: Storage Decision Logic The following decision tree illustrates the protocol for

assessing material integrity before synthesis.
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Figure 1: Decision logic for assessing 4-Ethoxyindoline integrity prior to synthesis. Darkening

is the primary indicator of oxidative stress.[1]

B. Synthesis Protocol: Inert Charging Technique
Scenario: Coupling 4-Ethoxyindoline with a Boc-protected amino acid (e.g., Proline) using

HATU/DIPEA.

Causality: The N1-position is nucleophilic. However, if the material is oxidized to the indole,

nucleophilicity at N1 drops drastically (lone pair participates in aromaticity), causing reaction

failure.[1]

Step-by-Step Protocol:

Preparation: Flame-dry the reaction flask and cool under a stream of dry Nitrogen.

Solvent Degassing: Sparge the reaction solvent (e.g., DMF or DCM) with Nitrogen for 15

minutes prior to use.[1]

Transfer:

Solid: Weigh quickly in air, but immediately evacuate and backfill the flask 3x with

Nitrogen.

Oil: Dissolve the stock 4-Ethoxyindoline in a small volume of degassed solvent and

transfer via syringe through a septum.

Reaction: Add the electrophile and base. Monitor via TLC.

Note: 4-Ethoxyindoline spots often turn pink/red on TLC plates upon standing due to air

oxidation.

Quench: Upon completion, quench immediately with aqueous buffer to remove excess base,

which can promote oxidation during workup.

Visualization: Inert Reaction Workflow
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Figure 2: Workflow for introducing 4-Ethoxyindoline into a coupling reaction while minimizing

oxygen exposure.

Part 5: Emergency Response & Waste Disposal
Scenario Immediate Action Rationale

Eye Contact
Rinse with water for 15 mins.

Lift eyelids.[1]

Indolines are irritants; rapid

dilution prevents corneal

damage.[1]

Skin Contact
Wash with soap and water.[1]

Do NOT use ethanol.[1]

Ethanol may enhance

transdermal absorption of the

lipophilic indoline.[1]

Spill (Liquid)
Adsorb with vermiculite.[1]

Place in sealed bag.

Prevent oxidation fumes and

environmental release.[1]

Fire
Use CO₂, Dry Chemical, or

Foam.

Nitrogen-containing

compounds emit toxic NOx

fumes upon combustion.

Disposal: Dispose of as Hazardous Organic Waste (Halogen-free). Do not mix with strong

oxidizers (e.g., nitric acid) in the waste stream, as this may cause an exothermic reaction.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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